Shikonin Shikonin Shikonin is a hydroxy-1,4-naphthoquinone.
Shikonin is a natural product found in Arnebia decumbens, Arnebia euchroma, and other organisms with data available.
See also: Arnebia guttata root (part of); Arnebia euchroma root (part of); Lithospermum erythrorhizon root (part of).
Brand Name: Vulcanchem
CAS No.: 517-89-5
VCID: VC0543132
InChI: InChI=1S/C16H16O5/c1-8(2)3-4-10(17)9-7-13(20)14-11(18)5-6-12(19)15(14)16(9)21/h3,5-7,10,17-19H,4H2,1-2H3/t10-/m1/s1
SMILES: CC(=CCC(C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O)O)C
Molecular Formula: C16H16O5
Molecular Weight: 288.29 g/mol

Shikonin

CAS No.: 517-89-5

Cat. No.: VC0543132

Molecular Formula: C16H16O5

Molecular Weight: 288.29 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Shikonin - 517-89-5

Specification

Description Shikonin is a hydroxy-1,4-naphthoquinone.
Shikonin is a natural product found in Arnebia decumbens, Arnebia euchroma, and other organisms with data available.
See also: Arnebia guttata root (part of); Arnebia euchroma root (part of); Lithospermum erythrorhizon root (part of).
CAS No. 517-89-5
Molecular Formula C16H16O5
Molecular Weight 288.29 g/mol
IUPAC Name 5,8-dihydroxy-2-[(1R)-1-hydroxy-4-methylpent-3-enyl]naphthalene-1,4-dione
Standard InChI InChI=1S/C16H16O5/c1-8(2)3-4-10(17)9-7-13(20)14-11(18)5-6-12(19)15(14)16(9)21/h3,5-7,10,17-19H,4H2,1-2H3/t10-/m1/s1
Standard InChI Key NEZONWMXZKDMKF-SNVBAGLBSA-N
Isomeric SMILES CC(=CC[C@H](C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O)O)C
SMILES CC(=CCC(C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O)O)C
Canonical SMILES CC(=CCC(C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O)O)C
Appearance Solid powder
Colorform White or slightly yellow crystalline powder
Melting Point 147 °C

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